N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(pyridin-3-ylmethyl)benzamide
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Description
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H15N3O3S and its molecular weight is 389.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of heterocyclic compounds that share structural features with the compound . These compounds are synthesized through various chemical reactions, leading to derivatives with potential biological activities. Spectroscopic techniques such as NMR, FT-IR, and LC-MS are commonly used for characterization, ensuring the correct structure and purity of the synthesized compounds (Patel & Patel, 2015).
Biological Activities
Compounds with structural similarities have been evaluated for their biological activities, including antibacterial and antifungal properties. The antimicrobial activities of these compounds are studied against both gram-positive and gram-negative bacteria, as well as various fungi, suggesting their potential as leads for the development of new antimicrobial agents (Patel & Patel, 2015).
Inhibitory Properties
Research has also explored the inhibitory properties of related compounds, particularly in the context of enzyme inhibition. For example, substituted benzamides have been identified as potent and selective inhibitors of specific kinase activity, showcasing the therapeutic potential of these molecules in targeting diseases mediated by kinase dysregulation (Borzilleri et al., 2006).
Insecticidal Agents
The development of novel bioactive heterocyclic compounds as potential insecticidal agents against agricultural pests is another area of application. Studies have synthesized and tested various derivatives for their toxic effects on pests such as the cotton leafworm, indicating the potential use of these compounds in integrated pest management programs (Soliman et al., 2020).
Molecular Docking and Screening
Molecular docking and in vitro screening techniques are employed to assess the interaction of these compounds with biological targets. This approach facilitates the understanding of the molecular basis of their activity and can guide the optimization of their therapeutic potential for various diseases (Flefel et al., 2018).
properties
IUPAC Name |
N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-N-(pyridin-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O3S/c25-20(15-6-2-1-3-7-15)24(12-14-5-4-8-22-11-14)21-23-16-9-17-18(27-13-26-17)10-19(16)28-21/h1-11H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBIDJNATDIZSHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)N=C(S3)N(CC4=CN=CC=C4)C(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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